Journal Name:Proceedings of the National Academy of Sciences, India Section A: Physical Sciences
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Carbon nanotube-graphene hybrids for soft electronics, sensors, and actuators
Proceedings of the National Academy of Sciences, India Section A: Physical Sciences ( IF 0 ) Pub Date: 2022-07-19 , DOI: 10.1186/s40486-022-00151-w
Soft devices that are mechanically flexible and stretchable are considered as the building blocks for various applications ranging from wearable devices to robotics. Among the many candidate materials for constructing soft devices, carbon nanomaterials such as carbon nanotubes (CNTs) and graphene have been actively investigated owing to their outstanding characteristics, including their intrinsic flexibility, tunable conductivity, and potential for large-area processing. In particular, hybrids of CNTs and graphene can improve the performance of soft devices and provide them with novel capabilities. In this review, the advances in CNT-graphene hybrid-based soft electrodes, transistors, pressure and strain sensors, and actuators are discussed, highlighting the performance improvements of these devices originating from the synergistic effects of the hybrids of CNT and graphene. The integration of multidimensional heterogeneous carbon nanomaterials is expected to be a promising approach for accelerating the development of high-performance soft devices. Finally, current challenges and future opportunities are summarized, from the processing of hybrid materials to the system-level integration of multiple components.
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Analysis of liquid-type proof mass under oscillating conditions
Proceedings of the National Academy of Sciences, India Section A: Physical Sciences ( IF 0 ) Pub Date: 2020-07-22 , DOI: 10.1186/s40486-020-00115-y
In this study, the spring constant of an accelerometer with a liquid-type proof mass was analyzed. Unlike a general solid-type microelectromechanical system accelerometer, the Laplace pressure is considered a restoring force in the analyzed accelerometer. Using a base excitation mathematical model, the sensor output could be estimated for a specific spring constant. Although the estimated sensor output data fit well with the experimental results, the spring constant of the device could also be determined dynamically (for oscillations below 5 Hz). Moreover, the damping constants could be inferred depending on whether sandblasting treatment was performed. Finally, the effects of the oscillation, surface condition, and volume of liquid metal droplets on the spring constant were analyzed.
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High speed silicon wet anisotropic etching for applications in bulk micromachining: a review
Proceedings of the National Academy of Sciences, India Section A: Physical Sciences ( IF 0 ) Pub Date: 2021-02-22 , DOI: 10.1186/s40486-021-00129-0
Wet anisotropic etching is extensively employed in silicon bulk micromachining to fabricate microstructures for various applications in the field of microelectromechanical systems (MEMS). In addition, it is most widely used for surface texturing to minimize the reflectance of light to improve the efficiency of crystalline silicon solar cells. In wet bulk micromachining, the etch rate is a major factor that affects the throughput. Slower etch rate increases the fabrication time and therefore is of great concern in MEMS industry where wet anisotropic etching is employed to perform the silicon bulk micromachining, especially to fabricate deep cavities and freestanding microstructures by removal of underneath material through undercutting process. Several methods have been proposed to increase the etch rate of silicon in wet anisotropic etchants either by physical means (e.g. agitation, microwave irradiation) or chemically by incorporation of additives. The ultrasonic agitation during etching and microwave irradiation on the etchants increase the etch rate. However, ultrasonic method may rupture the fragile structures and microwave irradiation causes irradiation damage to the structures. Another method is to increase the etching temperature towards the boiling point of the etchant. The etching characteristics of pure potassium hydroxide solution (KOH) is studied near the boiling point of KOH, while surfactant added tetramethylammonium hydroxide (TMAH) is investigated at higher temperature to increase the etch rate. Both these studies have shown a potential way of increasing the etch rate by elevating the temperature of the etchants to its boiling point, which is a function of concentration of etch solution. The effect of various kinds of additives on the etch rate of silicon is investigated in TMAH and KOH. In this paper, the additives which improve the etch rate have been discussed. Recently the effect of hydroxylamine (NH2OH) on the etching characteristics of TMAH and KOH is investigated in detail. The concentration of NH2OH in TMAH/KOH is varied to optimize the etchant composition to obtain improved etching characteristics especially the etch rate and undercutting which are important parameters for increasing throughput. In this article, different methods explored to improve the etch rate of silicon have been discussed so that the researchers/scientists/engineers can get the details of these methods in a single reference.
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Wet anisotropic etching characteristics of Si{111} in NaOH-based solution for silicon bulk micromachining
Proceedings of the National Academy of Sciences, India Section A: Physical Sciences ( IF 0 ) Pub Date: 2022-12-01 , DOI: 10.1186/s40486-022-00162-7
Silicon bulk micromachining is extensively employed method in microelectromechanical systems (MEMS) for the formation of freestanding (e.g., cantilevers) and fixed (e.g., cavities) microstructures. Wet anisotropic etching is a popular technique to perform silicon micromachining as it is low-cost, scalable, and suitable for large scale batch processing, which are the major factors considered in the industry to reduce the cost of the product. In this work, we report the wet anisotropic etching characteristics of Si{111} in sodium hydroxide (NaOH) without and with addition of hydroxylamine (NH2OH). 10M NaOH and 12% NH2OH are used for this study. The effect of NH2OH is investigated on the etch rate, etched surface roughness and morphology, and the undercutting at mask edges aligned along  direction. These are the major etching characteristics, which should be studied in a wet anisotropic etchant. A 3D laser scanning microscope is utilized to measure the surface roughness, etch depth, and undercutting length, while the etched surface morphology is examined using a scanning electron microscope (SEM). The incorporation of NH2OH in NaOH significantly enhances the etch rate and the undercutting at the mask edges that do not consist of {111} planes. To fabricate freestanding structure (e.g., microcantilever) on Si{111} wafer, high undercutting at  mask edges is desirable to reduce the release time. Moreover, the effect of etchant age on the abovementioned etching characteristics are investigated. The etch rate and undercutting reduce significantly with the age of the modified NaOH. The present paper reports very interesting results for the applications in wet bulk micromachining of Si{111}.
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Multiple ratiometric nanothermometry using semiconductor BiFeO3 nanowires and quantitative validation of thermal sensitivity
Proceedings of the National Academy of Sciences, India Section A: Physical Sciences ( IF 0 ) Pub Date: 2022-01-10 , DOI: 10.1186/s40486-022-00143-w
Here, we report a very sensitive, non-contact, ratio-metric, and robust luminescence-based temperature sensing using a combination of conventional photoluminescence (PL) and negative thermal quenching (NTQ) mechanisms of semiconductor BiFeO3 (BFO) nanowires. Using this approach, we have demonstrated the absolute thermal sensitivity of ~ 10 mK−1 over the 300–438 K temperature range and the relative sensitivity of 0.75% K−1 at 300 K. Further, we have validated thermal sensitivity of BFO nanowires quantitatively using linear regression and analytical hierarchy process (AHP) and found close match with the experimental results. These results indicated that BFO nanowires are excellent candidates for developing high‐performance luminescence-based temperature sensors.
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In-vivo recording of sensory signals from peripheral nerves using flexible 3D neural electrodes
Proceedings of the National Academy of Sciences, India Section A: Physical Sciences ( IF 0 ) Pub Date: 2022-11-02 , DOI: 10.1186/s40486-022-00158-3
To overcome the limitations of muscle-based prostheses, studies on nerve-based prostheses for sensory feedback have recently been reported. To develop such prostheses, intrafascicular electrodes, a type of peripheral nerve interface, are essentially used to connect the nervous system and external systems. Through these electrodes, sensory feedback to induce sensations in patients is possible. To evoke natural sensations, precise recordings of nerve signals should precede sensory feedback, in order to identify patterns of sensory signals in the nerve and to mimic these patterns in stimulating the nerve. For this purpose, we previously developed a PDMS-based flexible penetrating microelectrode array (FPMA). In the current study, we verified the ability of the FPMA to record sensory nerve signals. The FPMA implanted in the rabbit sciatic nerve was able to record spontaneous neural signals, and the recorded signals were separated into action potential units. In addition, sensory nerve signals synchronized with ankle movement were successfully recorded, demonstrating that the FPMA is a useful peripheral neural interface capable of recording high-resolution sensory signals.
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Micro multi-nozzle jet coating of organic thin film for organic light-emitting diode lighting devices
Proceedings of the National Academy of Sciences, India Section A: Physical Sciences ( IF 0 ) Pub Date: 2021-12-17 , DOI: 10.1186/s40486-021-00137-0
Uniform deposition across large areas of an organic layer is one of the challenges for the industrial application of solution-based organic light‐emitting diode (OLED). In this paper, we propose an organic thin film deposition method for OLED using a micro multi-nozzle jet coating process. The developed micro multi-nozzle jet head consists of eighteen nozzles (100 μm diameter), a side suction line, inlets, and a nozzle protection outer hole. To demonstrate organic thin film deposition for OLED lighting device fabrication, a poly(3,4-ethylenedioxythiophene):poly(styrene sulfonate) (PEDOT:PSS) solution was used as a hole injection layer (HIL). Thickness uniformity of the PEDOT:PSS thin film was analyzed by regulating the jetting pressure. Through single-path coating of twelve successive stable column-jet flows, PEDOT:PSS organic film of 26 mm width was coated on an ITO substrate at 1 m/s head speed. The PEDOT:PSS thin film of 24.25 ± 1.55 nm (CV = 6.39%) thickness was obtained by the proposed coating method. For the feasibility test, OLED lighting devices with emission areas of 20 mm × 20 mm and 70 mm × 70 mm were successfully fabricated using PEDOT:PSS films deposited by a micro multi-nozzle jet coating method.
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Quantitative image analysis of thrombus formation in microfluidic in-vitro models
Proceedings of the National Academy of Sciences, India Section A: Physical Sciences ( IF 0 ) Pub Date: 2022-12-20 , DOI: 10.1186/s40486-022-00166-3
In this study, we present a method to quantitatively analyze the thrombus formation process through image analysis in an in vitro thrombus model with a circular cross section. The thrombus model used was designed based on the mechanism between the physical principle of wall shear rate (WSR) and thrombus formation. Image analysis was used to help visualize the thrombus formation process and calculate the thrombus area. Through this method, the thrombus formation and growth from the channel wall was demonstrated without the use of fluorescence. In addition, by dividing the image into sub-sections, the accuracy of the thrombus growth pattern was improved. The departing blood clots which are called embolus, were observed being separated from the thrombus.
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Simulation of Germanium-on-Nothing cavity’s morphological transformation using deep learning
Proceedings of the National Academy of Sciences, India Section A: Physical Sciences ( IF 0 ) Pub Date: 2022-12-08 , DOI: 10.1186/s40486-022-00164-5
Unique self-assembled germanium structures known as Germanium-on-Nothing (GON), which are fabricated via annealing, have buried multiscale cavities with different morphologies. Due to their unique sub-surface morphologies, GON structures are utilized in various applications including optoelectronics, micro-/nanoelectronics, and precision sensors. Each application requires different cavity shapes, and a simulation tool is able to determine the required annealing duration for a given shape. However, a theoretical simulation inevitably requires simplifications which limit its accuracy. Herein, to resolve such dependence on simplification, we introduce a deep learning-based method for simulating the transformation of sub-surface morhpology of GON over annealing. Namely, a deep learning model is trained to predict GON’s morphological transformation from 4 cross-sectional images acquired at different annealing times. Compared to conventional simulation schemes, our proposed deep learning-based simulation method is not only computationally efficient ( $$\sim 10$$ min) but also physically accurate with its use of empirical data.
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One-step electropolymerization of methylene blue films on highly flexible carbon fiber electrode as supercapacitors
Proceedings of the National Academy of Sciences, India Section A: Physical Sciences ( IF 0 ) Pub Date: 2021-02-22 , DOI: 10.1186/s40486-021-00130-7
Energy crisis and environmental pollution have been one of the major global issues. In this regard, the search for new energy storage materials is cheap, flexible and high-performance supercapacitors electrode which has become intensive. Also, reducing the amount of organic dyes polluting in water is a great significance. Herein, one-step electropolymerization of methylene blue on carbon fiber and the resulting films were applied to the supercapacitor. The high performance is associated to the outstanding conductivity, electrochemical stability and superior mechanical flexibility of carbon fiber. A new flexible electrode for supercapacitors was successfully fabricated by demonstrating with a good electrochemical performance and a promising alternative to reduce the water pollution.
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